Diphenhydramine HCl Diphenhydramine HCl Diphenhydramine HCl is a first-generation histamine H1 receptor antagonist, used in various allergic conditions such as rhinitis, urticaria and conjunctivitis.Diphenhydramine blocks tetrodotoxin-sensitive (TTX-S) and tetrodotoxin-resistant (TTX-R) sodium currents with K(d) values of 48 mM and 86 mM, respectively, at a holding potential of -80 mV. Diphenhydramine shifts the conductance-voltage curve for TTX-S sodium currents in the depolarizing direction but has little effect on that for TTX-R sodium currents. Diphenhydramine causes a shift of the steady-state inactivation curve for both types of sodium currents in the hyperpolarizing direction. Diphenhydramine produces a profound use-dependent block when the cells are repeatedly stimulated with high-frequency depolarizing pulses.
Brand Name: Vulcanchem
CAS No.: 147-24-0
Catalog No.: VC000697
InChI: InChI=1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H
SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl
Molecular Formula: C17H22ClNO
Molecular Weight: 291.819

Diphenhydramine HCl

* For research use only. Not for human or veterinary use.

CAS No.: 147-24-0

APIs

Catalog No.: VC000697

Molecular Formula: C17H22ClNO

Molecular Weight: 291.819

Diphenhydramine HCl - 147-24-0

CAS No. 147-24-0
Product Name Diphenhydramine HCl
IUPAC Name 2-benzhydryloxy-N,N-dimethylethanamine;hydrochloride
Synonyms NA
Molecular Formula C17H22ClNO
Molecular Weight 291.819
InChI InChI=1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H
InChIKey PCHPORCSPXIHLZ-UHFFFAOYSA-N
SMILES CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl
Appearance Powder
Description Diphenhydramine HCl is a first-generation histamine H1 receptor antagonist, used in various allergic conditions such as rhinitis, urticaria and conjunctivitis.Diphenhydramine blocks tetrodotoxin-sensitive (TTX-S) and tetrodotoxin-resistant (TTX-R) sodium currents with K(d) values of 48 mM and 86 mM, respectively, at a holding potential of -80 mV. Diphenhydramine shifts the conductance-voltage curve for TTX-S sodium currents in the depolarizing direction but has little effect on that for TTX-R sodium currents. Diphenhydramine causes a shift of the steady-state inactivation curve for both types of sodium currents in the hyperpolarizing direction. Diphenhydramine produces a profound use-dependent block when the cells are repeatedly stimulated with high-frequency depolarizing pulses.
  

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18.0152 g/mol